Cas no 160882-30-4 (1H-Benzimidazole-5-carbonylchloride(9CI))
160882-30-4 structure
Product Name:1H-Benzimidazole-5-carbonylchloride(9CI)
CAS No:160882-30-4
MF:C8H5ClN2O
MW:180.59110045433
MDL:MFCD11939001
CID:109615
PubChem ID:15104457
Update Time:2025-04-18
1H-Benzimidazole-5-carbonylchloride(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carbonylchloride(9CI)
- 1H-Benzimidazole-5-carbonyl chloride
- 1H-Benzimidazole-6-carbonylchloride
- 1H-BENZO[D]IMIDAZOLE-5-CARBONYL CHLORIDE
- 3H-benzimidazole-5-carbonyl chloride
- 1H-Benzimidazole-6-carbonyl chloride
- KEPSJISIUDGGSI-UHFFFAOYSA-N
- benzimidazole-5-carbonyl chloride
- 1H-1,3-BENZODIAZOLE-5-CARBONYL CHLORIDE
- 160882-30-4
- 5-benzimidazole carbonyl chloride
- 1H-Benzo[d]imidazole-5-carbonylchloride
- FT-0770379
- DTXSID90568260
- MFCD11939001
- SCHEMBL2725218
-
- MDL: MFCD11939001
- Inchi: 1S/C8H5ClN2O/c9-8(12)5-1-2-6-7(3-5)11-4-10-6/h1-4H,(H,10,11)
- InChI Key: KEPSJISIUDGGSI-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC2=C(C=1)NC=N2)=O
Computed Properties
- Exact Mass: 180.00915
- Monoisotopic Mass: 180.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
1H-Benzimidazole-5-carbonylchloride(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152834-250mg |
1H-Benzimidazole-5-carbonyl chloride |
160882-30-4 | 95% | 250mg |
$*** | 2023-03-31 | |
| abcr | AB540584-1 g |
1H-Benzimidazole-5-carbonyl chloride; . |
160882-30-4 | 1g |
€378.40 | 2023-04-14 | ||
| Alichem | A061000314-250mg |
1H-benzimidazole-6-carbonyl chloride |
160882-30-4 | 98% | 250mg |
$800.57 | 2022-04-02 | |
| Alichem | A061000314-500mg |
1H-benzimidazole-6-carbonyl chloride |
160882-30-4 | 98% | 500mg |
$1,055.80 | 2022-04-02 | |
| Alichem | A061000314-1g |
1H-benzimidazole-6-carbonyl chloride |
160882-30-4 | 98% | 1g |
$1,921.90 | 2022-04-02 | |
| Chemenu | CM152834-1g |
1H-Benzimidazole-5-carbonyl chloride |
160882-30-4 | 95% | 1g |
$483 | 2021-06-09 | |
| abcr | AB540584-250mg |
1H-Benzimidazole-5-carbonyl chloride; . |
160882-30-4 | 250mg |
€228.00 | 2025-04-20 | ||
| Ambeed | A842770-250mg |
1H-Benzo[d]imidazole-5-carbonyl chloride |
160882-30-4 | 95+% | 250mg |
$418.0 | 2024-04-23 |
1H-Benzimidazole-5-carbonylchloride(9CI) Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
160882-30-4 (1H-Benzimidazole-5-carbonylchloride(9CI)) Related Products
- 1805674-39-8(2-Cyano-1H-benzimidazole-5-carbonyl chloride)
- 1806483-78-2(6-Formyl-1H-benzimidazole-4-carbonyl chloride)
- 496842-10-5(1H-Benzimidazole-5-carbonylchloride,2-methyl-(9CI))
- 61588-73-6(1H-Benzimidazole-5-carboxaldehyde, monohydrochloride)
- 258503-93-4(Quinoxaline-6-carbonyl chloride)
- 937279-50-0(quinoxaline-6-carbonyl chloride hydrochloride)
- 1805684-43-8(6-Hydroxymethyl-1H-benzimidazole-5-carbonyl chloride)
- 1803897-41-7(7-Formyl-1H-benzimidazole-4-carbonyl chloride)
- 906352-57-6(1-Methyl-1H-benzimidazole-5-carbonyl Chloride Hydrochloride)
- 1804183-68-3(4-Hydroxymethyl-1H-benzimidazole-6-carbonyl chloride)
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